Cas no 457947-61-4 (Methyl 4-Amino-5-chloro-2-methoxy-3-nitrobenzoate)

• Product Name: Methyl 4-Amino-5-chloro-2-methoxy-3-nitrobenzoate
• CAS No: 457947-61-4
• MF: C₉H₉ClN₂O₅
• MW: 260.63116145134
• MDL: MFCD20486195
• CID: 2086304
• PubChem ID: 12097752
• Update Time: 2025-10-30

Methyl 4-Amino-5-chloro-2-methoxy-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-Amino-5-chloro-2-methoxy-3-nitrobenzoate
• 4-amino-5-chloro-2-methoxy-3-nitro-benzoic acid methyl ester
• DB-357863
• IHQKJDKMQBJBML-UHFFFAOYSA-N
• SCHEMBL1115896
• E76792
• BS-51510
• DTXSID80477514
• 457947-61-4
• AKOS027447908

• MDL： MFCD20486195
• Inchi： 1S/C9H9ClN2O5/c1-16-8-4(9(13)17-2)3-5(10)6(11)7(8)12(14)15/h3H,11H2,1-2H3
• InChI Key： IHQKJDKMQBJBML-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC)C(=C(C=1N)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 260.0199991g/mol
• Monoisotopic Mass: 260.0199991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 107Ų

Additional information on Methyl 4-Amino-5-chloro-2-methoxy-3-nitrobenzoate

Comprehensive Overview of Methyl 4-Amino-5-chloro-2-methoxy-3-nitrobenzoate (CAS No. 457947-61-4)

Methyl 4-Amino-5-chloro-2-methoxy-3-nitrobenzoate (CAS No. 457947-61-4) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a methyl ester, nitro group, and chloro substituent, makes it a valuable intermediate in synthesizing bioactive molecules. Researchers and industries increasingly focus on this compound due to its potential applications in drug discovery and crop protection formulations.

The compound's nitro-aromatic backbone contributes to its reactivity, enabling modifications for targeted applications. Recent studies highlight its role in developing antimicrobial agents and herbicides, aligning with global trends toward sustainable agriculture and antibiotic alternatives. Its CAS No. 457947-61-4 is frequently searched in academic databases, reflecting growing interest in fine chemicals with multifunctional groups.

From a synthetic chemistry perspective, Methyl 4-Amino-5-chloro-2-methoxy-3-nitrobenzoate exemplifies how strategic functionalization can enhance molecular diversity. The methoxy and amino groups offer sites for further derivatization, a feature exploited in combinatorial chemistry libraries. This adaptability addresses the demand for high-value intermediates in precision medicine and specialty chemicals.

Environmental and regulatory considerations also shape discussions around this compound. Its nitrobenzoate core undergoes biodegradation studies to assess ecological impact—a key concern for industries adopting green chemistry principles. Analytical methods like HPLC and LC-MS are commonly employed to characterize its purity, a critical factor given its use in GMP-compliant synthesis.

Market analysts note rising procurement inquiries for CAS 457947-61-4, driven by R&D investments in small-molecule therapeutics. Patent filings involving derivatives of this compound reveal applications in enzyme inhibition and signal transduction modulation, areas dominating current biomedical research. Such data positions it as a compound of interest in structure-activity relationship (SAR) studies.

Handling and storage protocols for Methyl 4-Amino-5-chloro-2-methoxy-3-nitrobenzoate emphasize stability under controlled conditions, with recommendations for anhydrous environments to preserve its reactive groups. This aligns with industry standards for nitro-containing compounds, ensuring safety without compromising utility in multi-step syntheses.

Emerging applications in material science further expand its relevance. Researchers explore its incorporation into photoactive polymers and organic semiconductors, leveraging its electron-withdrawing nitro group. These innovations respond to the demand for advanced functional materials in electronics and renewable energy technologies.

In summary, Methyl 4-Amino-5-chloro-2-methoxy-3-nitrobenzoate represents a nexus of interdisciplinary research. Its CAS No. 457947-61-4 serves as a gateway to diverse scientific inquiries, from medicinal chemistry to sustainable material design, reflecting the compound's multifaceted importance in modern science.